5-bromo-2-[2-oxo-2-(1H-pyrrol-2-yl)ethoxy]benzaldehyde

• IUPAC Name: 5-bromo-2-[2-oxo-2-(1H-pyrrol-2-yl)ethoxy]benzaldehyde
• InChI: InChI=1S/C13H10BrNO3/c14-10-3-4-13(9(6-10)7-16)18-8-12(17)11-2-1-5-15-11/h1-7,15H,8H2
• InChI Key: VVVOOQWWBIHUFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C1)C(=O)COC2=C(C=C(C=C2)Br)C=O
• Molecular Formula: C13H10BrNO3
• Molecular Weight: 308.13 g/mol

Description

The compound is a complex organic molecule that includes a pyrrole ring. Pyrrole is a five-membered aromatic heterocycle, like benzene and imidazole. It is less basic than pyridines and imidazoles but more basic than pyridazines and pyrimidines.

Synthesis Analysis

While specific synthesis methods for this compound were not found, there are general methods for synthesizing pyrrole compounds. For example, the Paal-Knorr Pyrrole Synthesis is a common method for synthesizing substituted pyrroles. Another method involves the catalytic protodeboronation of pinacol boronic esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, properties such as solubility, melting point, and boiling point can vary widely among different organic compounds.

Mechanism of Action

The mechanism of action would depend on the specific use of this compound. For example, many drugs that include a pyrrole ring work by interacting with biological receptors or enzymes.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on developing it into a drug.